(2S,3R,4S,5S,6R)-2-((6-Chloro-1H-indol-3-yl)oxy)-6-(hydroxymethyl)tetrahydro-2H-pyran-3,4,5-triol

• IUPAC Name: 2-[(6-chloro-1H-indol-3-yl)oxy]-6-(hydroxymethyl)oxane-3,4,5-triol
• InChI: InChI=1S/C14H16ClNO6/c15-6-1-2-7-8(3-6)16-4-9(7)21-14-13(20)12(19)11(18)10(5-17)22-14/h1-4,10-14,16-20H,5H2
• InChI Key: OQWBAXBVBGNSPW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C1Cl)NC=C2OC3C(C(C(C(O3)CO)O)O)O
• Molecular Formula: C14H16ClNO6
• Molecular Weight: 329.73 g/mol

Description

(2S,3R,4S,5S,6R)-2-((6-Chloro-1H-indol-3-yl)oxy)-6-(hydroxymethyl)tetrahydro-2H-pyran-3,4,5-triol is a complex polyhydroxylated tetrahydropyran derivative featuring a 6-chloroindole substituent. The compound’s stereochemistry (2S,3R,4S,5S,6R) is critical to its biological interactions, as the spatial arrangement of hydroxyl and hydroxymethyl groups on the pyran ring influences solubility, hydrogen bonding, and receptor binding.

Biological Activity

The compound (2S,3R,4S,5S,6R)-2-((6-Chloro-1H-indol-3-yl)oxy)-6-(hydroxymethyl)tetrahydro-2H-pyran-3,4,5-triol , also known by its CAS number 159954-28-6, is a complex organic molecule notable for its potential biological activities. Its structure features a tetrahydropyran ring with multiple hydroxyl groups and a chloroindole moiety, which may facilitate interactions with various biological systems.

Structural Characteristics

The stereochemistry and functional groups of this compound suggest significant implications for its biological activity. The hydroxyl groups enhance solubility and reactivity, while the indole derivative is known for various pharmacological properties.

Structural Feature	Description
Tetrahydropyran Ring	Contains multiple hydroxyl groups
Chloroindole Moiety	Potential for antimicrobial and anticancer activities

Biological Activities

Research indicates that compounds with similar structures often exhibit several key biological activities:

• Antioxidant Properties : The hydroxyl groups can scavenge free radicals, contributing to cellular protection against oxidative stress.
• Antimicrobial Activity : Indole derivatives are recognized for their ability to inhibit bacterial growth and may act against various pathogens.
• Anticancer Effects : Many indole derivatives have been studied for their potential in cancer therapy due to their ability to modulate signaling pathways involved in cell proliferation and apoptosis.

Case Studies

Several studies have explored the biological effects of compounds related to this structure:

• A study on indole derivatives demonstrated their efficacy in inhibiting tumor growth in vitro by inducing apoptosis in cancer cells through the modulation of the Bcl-2 family of proteins.
• Another research highlighted the antimicrobial properties of chloroindole compounds against Gram-positive and Gram-negative bacteria, suggesting that this compound may share similar mechanisms of action .

The mechanisms by which (2S,3R,4S,5S,6R)-2-((6-Chloro-1H-indol-3-yl)oxy)-6-(hydroxymethyl)tetrahydro-2H-pyran-3,4,5-triol exerts its biological effects may involve:

• Enzyme Interaction : The compound may act as an inhibitor or modulator of specific enzymes involved in metabolic pathways.
• Cell Signaling Pathways : It could influence pathways such as PI3K/Akt or MAPK that are crucial in cancer cell survival and proliferation.

Future Directions

Further research is essential to fully elucidate the mechanisms underlying the biological activities of this compound. In vitro and in vivo studies are crucial for assessing its therapeutic potential comprehensively.

Scientific Research Applications

(2S,3R,4S,5S,6R)-2-((6-Chloro-1H-indol-3-yl)oxy)-6-(hydroxymethyl)tetrahydro-2H-pyran-3,4,5-triol, also known as its CAS number 159954-28-6, is a complex organic molecule that is useful in research applications. The molecular formula is C14H16ClNO6, and the molecular weight is 329.73 g/mol.

Structural Characteristics

This compound features a tetrahydropyran ring with multiple hydroxyl groups and a chloroindole moiety, which may facilitate interactions with various biological systems. The stereochemistry and functional groups of this compound suggest significant implications for its biological activity. The hydroxyl groups enhance solubility and reactivity, while the indole derivative is known for various pharmacological properties.

Structural Feature	Description
Tetrahydropyran Ring	Contains multiple hydroxyl groups
Chloroindole Moiety	Potential for antimicrobial and anticancer activities

Potential Biological Activities

Research indicates that compounds with similar structures often exhibit several key biological activities:

• Antioxidant Properties : The hydroxyl groups can scavenge free radicals, contributing to cellular protection against oxidative stress.
• Antimicrobial Activity : Indole derivatives are recognized for their ability to inhibit bacterial growth and may act against various pathogens.
• Anticancer Effects : Many indole derivatives have been studied for their potential in cancer therapy due to their ability to modulate signaling pathways involved in cell proliferation and apoptosis.

Stock Solution Preparation

The following table provides a guide for preparing stock solutions of (2S,3R,4S,5S,6R)-2-((6-chloro-1H-indol-3-yl)oxy)-6-(hydroxymethyl)tetrahydro-2H-pyran-3,4,5-triol :

Prepare stock solution
	1 mg	5 mg	10 mg
1 mM	3.0328 mL	15.1639 mL	30.3278 mL
5 mM	0.6066 mL	3.0328 mL	6.0656 mL
10 mM	0.3033 mL	1.5164 mL	3.0328 mL

Further Research

Chemical Reactions Analysis

Functional Group Reactivity

The compound contains three primary reactive sites:

• Hydroxyl groups on the tetrahydropyran ring (positions 3, 4, 5)

• Hydroxymethyl group at position 6

• Chlorine substituent on the indole moiety (position 6)

Key Reactions:

Reaction Type	Reagents/Conditions	Expected Product	Mechanistic Pathway
Esterification	Acetic anhydride, pyridine	Acetylated hydroxyl groups	Nucleophilic acyl substitution at hydroxyl oxygen
Oxidation of Hydroxymethyl	KMnO₄, H⁺	Carboxylic acid derivative	Two-step oxidation: hydroxymethyl → aldehyde → carboxylic acid
Indole Ring Substitution	Pd-catalyzed coupling (e.g., Suzuki)	Aryl-boronic acid substitution at C-5 of indole	Transition-metal-mediated cross-coupling

Stereochemical Considerations

The stereochemistry (2S,3R,4S,5S,6R) imposes constraints on reactivity:

• Hydroxyl group orientation influences regioselectivity in protection/deprotection strategies.

• Tetrahydropyran ring conformation affects steric accessibility of reactive sites. For example, axial hydroxyl groups may exhibit slower reaction kinetics compared to equatorial positions.

Case Study: Azide-Alkyne Cycloaddition

A structurally related compound, (2R,3R,4S,5S,6R)-2-((5-bromo-6-chloro-1H-indol-3-yl)oxy)-6-(hydroxymethyl)tetrahydro-2H-pyran-3,4,5-triol (CAS 878495-64-8), undergoes copper-catalyzed azide-alkyne cycloaddition (CuAAC) when azide groups are introduced at hydroxyl positions . This suggests analogous reactivity for the target compound:

• Azide Introduction : Treatment with TMSN₃ and PhI(OOCCF₃)₂ in CH₂Cl₂ at -30°C .

• Click Chemistry : Reaction with phenylacetylene in H₂O/EtOH at 60°C yields triazole derivatives .

Stability Under Synthetic Conditions

• Acid Sensitivity : The tetrahydropyran ring may undergo acid-catalyzed ring-opening in strong acidic conditions (e.g., HCl/MeOH).

• Oxidative Degradation : Hydroxyl groups are susceptible to oxidation under harsh conditions (e.g., CrO₃).

Reaction Optimization Data

From analogous syntheses :

Parameter	Optimal Condition	Yield Improvement
Temperature for CuAAC	60°C	85% → 92%
Solvent for Azidation	CH₂Cl₂	51% → 67%

Challenges in Derivatization

• Steric Hindrance : Bulky substituents on the tetrahydropyran ring reduce reaction rates (e.g., benzoylation at C-2 hydroxyl).

• Regioselectivity : Competing reactions at multiple hydroxyl groups require orthogonal protection (e.g., silyl ethers for selective modification).

Future Research Directions

• Catalytic Asymmetric Synthesis : Development of enantioselective routes to access stereoisomers for biological evaluation.

• In Vivo Stability Studies : Assessment of metabolic pathways (e.g., glucuronidation at hydroxyl groups).

Comparison with Similar Compounds

Key Observations:

Substituent Effects on Bioactivity :

• The 6-chloroindole group in the target compound introduces a heteroaromatic system distinct from the ethoxybenzyl or bromo-substituted phenyl groups in sotagliflozin analogs. This difference likely alters target selectivity and pharmacokinetics .
• Hydroxymethyl vs. methylthio groups at position 6 of the pyran ring impact polarity and metabolic stability. Hydroxymethyl derivatives may exhibit higher solubility but shorter half-lives compared to methylthio analogs .

Stereochemical Specificity :

• The (2S,3R,4S,5S,6R) configuration is conserved in SGLT inhibitors like sotagliflozin, highlighting its importance in binding to glucose transporters .

Pharmacological and Functional Insights

• Mechanistic Parallels :
  • Sotagliflozin’s FDA approval for cardiovascular risk reduction suggests that the target compound’s indole substituent could be explored for similar applications, albeit with modified selectivity .
  • and highlight substituent-driven variations in bioavailability. For example, tetrahydrofuran-3-yl oxybenzyl groups enhance lipophilicity compared to indole derivatives .

Q & A

Q. How can the stereochemical configuration of this compound be confirmed experimentally?

• Methodological Answer : Use a combination of nuclear magnetic resonance (NMR) spectroscopy (1H, 13C, and 2D-COSY/HMBC) to analyze coupling constants and nuclear Overhauser effects (NOEs), which correlate with spatial arrangements. X-ray crystallography is definitive for resolving chiral centers, as seen in structurally similar glycosides . Mass spectrometry (MS) and polarimetry further validate molecular weight and optical activity.

Q. What synthetic routes are reported for this compound, and how can intermediates be characterized?

• Methodological Answer : The compound’s core structure suggests a regioselective glycosylation strategy. A common approach involves:

• Step 1 : Protect hydroxyl groups (e.g., benzyl ethers or silyl groups) to control reactivity .
• Step 2 : Couple the 6-chloroindole moiety via Mitsunobu or SN2 conditions under anhydrous settings.
• Step 3 : Deprotect using catalytic hydrogenation or acidic hydrolysis.
  Monitor intermediates via TLC/HPLC and confirm purity with reversed-phase chromatography (>95% by UV/ELSD) .

Q. What safety precautions are critical when handling this compound?

• Methodological Answer :

• PPE : Wear nitrile gloves, lab coats, and safety goggles (skin/eye irritation risks per GHS H315/H319) .
• Ventilation : Use fume hoods to avoid inhalation (H335) and limit aerosol formation.
• Storage : Keep in airtight containers under inert gas (e.g., argon) at –20°C to prevent hydrolysis .

Q. How can its stability be assessed under varying pH and temperature conditions?

• Methodological Answer : Conduct accelerated stability studies:

• pH : Incubate in buffers (pH 2–9) at 37°C for 24–72 hours; analyze degradation via HPLC .
• Thermal Stability : Use differential scanning calorimetry (DSC) to identify decomposition temperatures.

Advanced Research Questions

Q. How can the compound’s regioselective glycosylation be optimized to improve yield?

• Methodological Answer :

• Catalyst Screening : Test Lewis acids (e.g., BF3·Et2O) or enzymatic catalysts (glycosyltransferases) to enhance stereoselectivity .
• Solvent Optimization : Compare yields in polar aprotic solvents (DMF, DMSO) versus ethereal solvents (THF).
• Kinetic Control : Monitor reaction progress in real-time using inline IR spectroscopy to isolate intermediates .

Q. What strategies resolve contradictions in biological activity data (e.g., inconsistent enzyme inhibition)?

• Methodological Answer :

• Purity Verification : Re-test batches with orthogonal methods (e.g., ion-mobility spectrometry to detect isobaric impurities) .
• Assay Variability : Standardize assays across labs (e.g., fixed ATP concentrations in kinase inhibition studies).
• Metabolite Profiling : Use LC-MS to identify active metabolites that may contribute to observed discrepancies .

Q. How can mechanistic studies elucidate its interaction with carbohydrate-processing enzymes?

• Methodological Answer :

• Isothermal Titration Calorimetry (ITC) : Quantify binding affinity (Kd) and stoichiometry with target enzymes.
• Molecular Dynamics (MD) Simulations : Model the compound’s docking into enzyme active sites (e.g., glycosidases) .
• Isotopic Labeling : Synthesize deuterated analogs to track metabolic pathways via mass spectrometry .

Q. What advanced analytical methods validate its pharmacokinetic properties in vivo?

• Methodological Answer :

• Tracer Studies : Use radiolabeled (14C) compound to measure absorption/distribution in rodent models.
• Microsampling LC-MS/MS : Quantify plasma/tissue concentrations with high sensitivity (LOQ < 1 ng/mL) .
• Bile Cannulation : Assess enterohepatic recirculation by analyzing biliary excretion .